Cas no 1350636-82-6 (Lefamulin acetate)

• Product Name: Lefamulin acetate
• CAS No: 1350636-82-6
• MF: C₃₀H₄₉NO₇S
• MW: 567.77756857872
• CID: 4732761
• PubChem ID: 86346053
• Update Time: 2025-11-02

Lefamulin acetate Chemical and Physical Properties

Names and Identifiers

• HDN0B924X4
• Lefamulin acetate
• Lefamulin acetate [USAN]
• Unii-hdn0B924X4
• BC-3781 acetate
• CHEMBL3545309
• Lefamulin (acetate)
• 1350636-82-6
• Lefamulinacetate
• D11632
• Q27279882
• Lefamulin acetate?
• AKOS040733589
• Xenleta (TN)
• DA-64909
• BC-3781.Ac
• AT18250
• MS-30273
• s3496
• DTXSID801027897
• acetic acid;[(1S,2R,3S,4S,6R,7R,8R,14R)-4-ethenyl-3-hydroxy-2,4,7,14-tetramethyl-9-oxo-6-tricyclo[5.4.3.01,8]tetradecanyl] 2-[(1R,2R,4R)-4-amino-2-hydroxycyclohexyl]sulfanylacetate
• Lefamulin acetate (Xenleta)

• Inchi： 1S/C28H45NO5S.C2H4O2/c1-6-26(4)14-22(34-23(32)15-35-21-8-7-18(29)13-20(21)31)27(5)16(2)9-11-28(17(3)25(26)33)12-10-19(30)24(27)28;1-2(3)4/h6,16-18,20-22,24-25,31,33H,1,7-15,29H2,2-5H3;1H3,(H,3,4)/t16?,17-,18+,20+,21+,22+,24-,25-,26+,27-,28-;/m0./s1
• InChI Key： WSMXIQXWHPSVDE-QALMONEZSA-N
• SMILES： S([C@@H]1CC[C@H](C[C@H]1O)N)CC(=O)O[C@@H]1C[C@](C=C)(C)[C@H]([C@H](C)[C@]23CCC([C@H]2[C@@]1(C)C(C)CC3)=O)O.OC(C)=O

Computed Properties

• Exact Mass: 567.32297408g/mol
• Monoisotopic Mass: 567.32297408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 39
• Rotatable Bond Count: 6
• Complexity: 882
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 172

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Mutilane diterpenoids

Additional information on Lefamulin acetate

Comprehensive Overview of Lefamulin acetate (CAS No. 1350636-82-6): Mechanism, Applications, and Future Perspectives

Lefamulin acetate (CAS No. 1350636-82-6) is a semi-synthetic pleuromutilin antibiotic derivative that has garnered significant attention in the pharmaceutical industry due to its unique mechanism of action and efficacy against multidrug-resistant bacterial infections. As the first systemic pleuromutilin approved for human use, Lefamulin acetate represents a breakthrough in addressing the global challenge of antimicrobial resistance (AMR), a topic frequently searched by healthcare professionals and researchers alike.

The compound's chemical structure features a tricyclic mutilin core modified with a sulfur-containing side chain, which enhances its binding affinity to the bacterial ribosome. This mechanism inhibits protein synthesis by selectively targeting the 50S ribosomal subunit, a feature that distinguishes it from other antibiotic classes like macrolides or tetracyclines. Recent studies highlight its potency against community-acquired bacterial pneumonia (CABP), a condition increasingly discussed in medical forums due to rising hospitalization rates post-pandemic.

From a clinical perspective, Lefamulin acetate demonstrates excellent bioavailability in both oral and intravenous formulations. Its ability to penetrate lung tissue at concentrations exceeding plasma levels makes it particularly effective for respiratory infections—a key advantage highlighted in PubMed-indexed research. Patients and clinicians often search for "Lefamulin vs. azithromycin" or "new antibiotics for stubborn cough," reflecting real-world interest in comparative efficacy.

Pharmacokinetic studies reveal that Lefamulin acetate has a half-life of approximately 8 hours, allowing for twice-daily dosing. Its metabolism primarily occurs via CYP3A4 enzymes, necessitating caution when co-administered with strong CYP3A inducers or inhibitors—a detail frequently queried in drug interaction databases. The drug's favorable safety profile, with mild adverse effects like gastrointestinal discomfort reported in ≤10% of cases, positions it as a viable option for outpatient therapy.

Emerging applications beyond CABP are being explored, including potential utility against sexually transmitted infections (STIs) caused by Mycoplasma genitalium. This aligns with trending searches about "antibiotics for resistant STDs" amid growing public health concerns. Research presented at the 2023 ECCMID conference suggested synergistic effects when combined with certain β-lactams against Gram-negative pathogens.

Manufacturing processes for Lefamulin acetate employ state-of-the-art asymmetric synthesis techniques to ensure >99.5% purity. Analytical methods such as HPLC-UV (as per USP monograph) and LC-MS/MS are routinely used for quality control, addressing laboratory professionals' searches for "Lefamulin acetate analytical standard." The acetate salt formulation enhances stability compared to the free base, a critical factor for shelf life extension.

Environmental impact assessments indicate that Lefamulin acetate undergoes rapid biodegradation in aquatic systems, mitigating concerns about antibiotic persistence—a hot topic in eco-pharmacovigilance discussions. This characteristic responds to increasing Google queries about "green antibiotics" and "environmentally friendly antimicrobials."

Future research directions include nanoparticle-based delivery systems to enhance pulmonary targeting, as evidenced by recent patent filings. The compound's potential against biofilm-embedded bacteria—a subject of numerous Reddit threads on "chronic infection treatments"—is another active investigation area. Global market analysts project compound annual growth of 12.4% for pleuromutilins through 2030, reflecting its expanding therapeutic role.

In conclusion, Lefamulin acetate (CAS No. 1350636-82-6) exemplifies next-generation antibiotic development, combining innovative science with practical clinical benefits. Its ongoing evaluation for additional indications ensures it will remain a focus of both scientific literature and public health discourse in the AMR era.